Cas no 5316-68-7 ( )

• Product Name: &nbsp
• CAS No: 5316-68-7
• MF: C₆H₉NS₂
• MW: 159.27235865593
• CID: 938036
• PubChem ID: 350823
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-ethylsulfanyl-4-methyl-1,3-thiazole
• 2-Aethylmercapto-4-methyl-thiazol
• 2-ethylsulfanyl-4-methyl-thiazole
• AC1L6X25
• NSC515965
• NSC-515965
• SCHEMBL15948524
• AKOS032949919
• NSC 515965
• H11517
• 5316-68-7
• 2-(Ethylsulfanyl)-4-methyl-1,3-thiazole
• DTXSID30325697
•  

• Inchi： 1S/C6H9NS2/c1-3-8-6-7-5(2)4-9-6/h4H,3H2,1-2H3
• InChI Key： UBLDAUCHUNUVSE-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=CS1)CC

Computed Properties

• Exact Mass: 159.01777
• Monoisotopic Mass: 159.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 2.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 248.2±33.0 °C at 760 mmHg
• Flash Point: 103.9±25.4 °C
• Refractive Index: 1.571
• PSA: 12.89
• LogP: 2.56350
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

  Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers